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Compound of Interest

Compound Name: 2,2-Dimethylbutan-1-ol

Cat. No.: B072336 Get Quote

Technical Support Center: 2,2-Dimethylbutan-1-
ol
This technical support center provides comprehensive guidance on the safe handling and

disposal of 2,2-Dimethylbutan-1-ol for researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,2-
Dimethylbutan-1-ol.
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Property Value

Molecular Formula C6H14O[1][2]

Molecular Weight 102.17 g/mol [3]

Appearance Colorless liquid[1][4]

Odor Mild, somewhat camphor-like[1]

Boiling Point 135.85°C to 136.5°C[4][5][6]

Melting Point < -15°C[7]

Flash Point 37.4°C[5][7]

Density 0.8122 to 0.8289 g/cm³ at 20°C[1][4][5][7]

Vapor Pressure 0.00814 mmHg to 2.78 mmHg at 25°C[4][5][8]

Water Solubility 7.543 to 8 g/L at 25°C[4][6]

Solubility in Organic Solvents Soluble in ether, acetone, and chloroform.[1]

GHS Hazard Classification
2,2-Dimethylbutan-1-ol is classified under the Globally Harmonized System (GHS) as follows:

Flammable liquids: Category 3 (H226: Flammable liquid and vapor)[3][9]

Skin irritation: Category 2 (H315: Causes skin irritation)[3]

Eye irritation: Category 2A (H319: Causes serious eye irritation)[3]

Specific target organ toxicity – single exposure: Category 3, Respiratory system (H335: May

cause respiratory irritation)

Signal Word: Warning[3]

Hazard Pictograms:

Flame
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Exclamation Mark

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2-Dimethylbutan-1-ol?

A1: 2,2-Dimethylbutan-1-ol is a flammable liquid and vapor.[3] It can cause skin and serious

eye irritation.[3] Inhalation of vapors may cause respiratory irritation.[3] It is also considered a

mild skin irritant.[8]

Q2: What personal protective equipment (PPE) should I wear when handling this chemical?

A2: Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat.[1] Work in a well-ventilated area or under a chemical

fume hood to avoid inhaling vapors.

Q3: What should I do in case of accidental skin or eye contact?

A3: For skin contact, immediately wash the affected area with soap and plenty of water. For

eye contact, flush with copious amounts of water for at least 15 minutes, holding the eyelids

open. Seek medical attention in both cases.

Q4: How should I store 2,2-Dimethylbutan-1-ol?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[9][10]

Q5: What is the proper procedure for extinguishing a fire involving 2,2-Dimethylbutan-1-ol?

A5: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire. Do

not use a solid stream of water as it may scatter and spread the fire.

Troubleshooting Guides
Issue: I have a small spill of 2,2-Dimethylbutan-1-ol in the lab.

Solution:
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Alert others in the immediate area.

Ensure proper ventilation and eliminate all ignition sources.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, dry sand, or earth.

Collect the absorbed material into a sealed, labeled container for proper waste disposal.

Clean the spill area with soap and water.

Issue: I have a large spill of 2,2-Dimethylbutan-1-ol.

Solution:

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Prevent the spill from entering drains or waterways.

Experimental Protocols
Safe Handling Protocol

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents before starting the experiment.

Ensure an emergency shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (nitrile or neoprene).
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Wear safety glasses with side shields or chemical splash goggles.

Wear a flame-retardant lab coat.

Handling:

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing vapors.

Keep away from heat, sparks, and open flames.[9]

Use non-sparking tools.

Ground and bond containers when transferring material to prevent static electricity

buildup.

Disposal Protocol
Waste Collection:

Collect all waste containing 2,2-Dimethylbutan-1-ol in a designated, properly labeled,

and sealed container.

The container should be made of a material compatible with the chemical.

Do not mix with incompatible wastes.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2-
Dimethylbutan-1-ol," and the associated hazards (Flammable Liquid, Irritant).

Storage:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area, away from ignition sources.

Disposal:
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Dispose of the hazardous waste through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[9]

Do not dispose of 2,2-Dimethylbutan-1-ol down the drain.

Visual Workflow for Safe Handling and Disposal
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Start: Receive 2,2-Dimethylbutan-1-ol

Store in a cool, dry, well-ventilated area
away from ignition sources

End: Complete Disposal

Preparation for Handling:
- Review SDS

- Work in fume hood
- Wear appropriate PPE

Perform Experiment

Collect Waste:
- Designated, labeled container
- Do not mix with incompatibles

Spill Occurs?

No Spill

No

Spill Cleanup:
- Alert others

- Eliminate ignition sources
- Use absorbent material

Yes

Dispose of Waste:
- Through licensed disposal company

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,2-Dimethylbutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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